CP 93129 dihydrochloride

• CAS: 1435934-27-2
• Molecular Formula: C12H15Cl2N3O
• Molecular Weight: 288.17 g/mol
• InChI: InChI=1S/C12H13N3O.2ClH/c16-11-2-1-10-12(15-11)9(7-14-10)8-3-5-13-6-4-8;;/h1-3,7,13-14H,4-6H2,(H,15,16);2*1H
• InChIKey: FLVJHUZZKVJQNH-UHFFFAOYSA-N

CP 93129 Dihydrochloride Overview

CP 93129 dihydrochloride is a potent and highly selective agonist at the serotonin 5-HT1B receptor subtype . Developed by Pfizer, this compound belongs to the pyrrolo[3,2-b]pyridin-5-one class and serves as a rotationally restricted bioisosteric analogue of RU-24,969, a design feature that underlies its receptor subtype discrimination [1]. It is supplied as the dihydrochloride salt (free base CAS 127792-75-0; dihydrochloride CAS 879089-64-2; dihydrochloride hydrate CAS 1435934-27-2), with solubility of 100 mM in both water and DMSO, facilitating flexible formulation for in vitro and in vivo experimental paradigms .

Pathway fit

5-HT1B receptor pathway study fit – selective agonist for serotonin 5-HT1B research

Subtype discrimination

Supports 5-HT1B vs. 5-HT1D/1A receptor attribution workflows

Formulation flexibility

Soluble in water and DMSO for in vitro and in vivo experimental paradigms

• [1] Macor JE, Burkhart CA, Heym JH, Ives JL, Lebel LA, Newman ME, Nielsen JA, Ryan K, Schulz DW, Torgersen LK, Koe BK. 3-(1,2,5,6-Tetrahydropyrid-4-yl)pyrrolo[3,2-b]pyrid-5-one: a potent and selective serotonin (5-HT1B) agonist and rotationally restricted phenolic analog of 5-methoxy-3-(1,2,5,6-tetrahydropyrid-4-yl)indole. J Med Chem. 1990 Aug;33(8):2087-93. PMID: 2374139. View Source

Why CP 93129 Cannot Be Substituted

Although multiple compounds are marketed as 5-HT1B receptor agonists, their selectivity fingerprints, anatomical target engagement profiles, and functional consequences diverge substantially. CP 93129 dihydrochloride exhibits a selectivity window of approximately 136-fold over 5-HT1D, 185-fold over 5-HT1A, and 889-fold over 5-HT2 receptors . In contrast, RU 24969 shows only ~6.6-fold selectivity between 5-HT1B and 5-HT1A , sumatriptan preferentially binds 5-HT1D over 5-HT1B , and CP 94253, while more potent at 5-HT1B (Ki = 2 nM), has a narrower selectivity margin versus 5-HT1D (~25-fold) [1]. Critically, CP 93129 fails to modulate 5-HT release in midbrain raphe nuclei, whereas sumatriptan produces robust inhibition in the same preparation [2], demonstrating that even compounds within the same nominal class engage distinct neuroanatomical receptor populations. These quantitative disparities mean that substituting one 5-HT1B agonist for another without validation risks confounding receptor subtype attribution and misinterpreting functional outcomes.

Receptor selectivity fingerprints diverge

Selectivity profiles for 5-HT1D, 5-HT1A, and other serotonin subtypes may not transfer between agonists such as sumatriptan or RU 24969.

Raphe nucleus autoreceptor engagement differs

CP 93129 shows no effect on raphe 5-HT release, while sumatriptan actively modulates this population, indicating distinct receptor population targeting.

Narrower selectivity margins limit attribution

Compounds such as CP 94253 or RU 24969 exhibit lower discrimination between 5-HT1B and related receptors, increasing risk of off-target pathway activation in functional assays.

• [1] Bertin Bioreagent. CP 94,253 (hydrochloride) Product Information. CAT N°: 29486. Ki values: 2 nM (5-HT1B), 89 nM (5-HT1A), 49 nM (5-HT1D), 860 nM (5-HT1C), 1600 nM (5-HT2). View Source
• [2] Piñeyro G, Castanon N, Hen R, Blier P. Regulation of [3H]5-HT release in raphe, frontal cortex and hippocampus of 5-HT1B knock-out mice. Neuroreport. 1995 Dec 29;7(1):353-9. PMID: 8742487. View Source

CP 93129 Selectivity Evidence

5-HT1B/1D Binding Selectivity

CP 93129 dihydrochloride demonstrates the widest selectivity margin between 5-HT1B and the closely related 5-HT1D subtype among commonly used 5-HT1B agonists. Its Ki at 5-HT1B is 8.1 nM, yielding a 5-HT1B/5-HT1D selectivity ratio of approximately 136-fold (Ki 5-HT1D = 1100 nM) . In comparison, sumatriptan preferentially binds 5-HT1D (Ki = 17 nM) over 5-HT1B (Ki = 27 nM), producing an inverse selectivity profile . CP 94253 has higher absolute 5-HT1B affinity (Ki = 2 nM) but only approximately 25-fold selectivity over 5-HT1D (Ki = 49 nM) [1]. RU 24969, despite sub-nanomolar 5-HT1B affinity (Ki = 0.38 nM), is essentially a dual 5-HT1B/1A agonist with only ~6.6-fold selectivity (Ki 5-HT1A = 2.5 nM) . These data, obtained under comparable radioligand binding conditions, establish CP 93129 as the tool of choice when discrimination between 5-HT1B and 5-HT1D receptor subtypes is experimentally critical.

Binding selectivity

Cross-study

CP 93129 Ki 5-HT1B 8.1 nM vs 5-HT1D 1100 nM (136×)

Sumatriptan: inverse profile (favors 1D); CP 94253: 25×; RU 24969: 6.6× over 1A

Supports 5-HT1B/1D receptor discrimination studies

Radioligand binding assays, cloned/native receptors

Evidence Dimension	Receptor binding affinity (Ki) and selectivity ratios
Target Compound Data	Ki 5-HT1B = 8.1 nM; 5-HT1D = 1100 nM; 5-HT1A = 1500 nM; 5-HT2 = 7200 nM
Comparator Or Baseline	Sumatriptan: Ki 5-HT1B = 27 nM, 5-HT1D = 17 nM (favors 1D). CP 94253: Ki 5-HT1B = 2 nM, 5-HT1D = 49 nM (25x). RU 24969: Ki 5-HT1B = 0.38 nM, 5-HT1A = 2.5 nM (6.6x).
Quantified Difference	CP 93129 5-HT1B/1D selectivity = 136x vs. sumatriptan (0.63x, inverse), CP 94253 (~25x), RU 24969 (not applicable for 1B/1D; 1B/1A = 6.6x).
Conditions	Radioligand binding assays using [3H]5-HT or [125I]ICYP at cloned or native receptor preparations (rat cortex, bovine caudate, human recombinant receptors).

Why This Matters

For studies requiring unambiguous attribution of functional effects to 5-HT1B versus 5-HT1D receptors, CP 93129's 136-fold selectivity window substantially reduces the risk of confounding cross-activation of 5-HT1D, a problem inherent to sumatriptan and, to a lesser extent, CP 94253.

• [1] Bertin Bioreagent. CP 94,253 (hydrochloride) Product Information. CAT N°: 29486. Ki: 5-HT1B = 2 nM, 5-HT1D = 49 nM, 5-HT1A = 89 nM. View Source

Raphe Nuclei 5-HT Release Selectivity

In a direct within-study comparison using electrically evoked [3H]5-HT release from mouse brain slices, CP 93129 had no effect on 5-HT release in slices containing midbrain raphe nuclei in either wild-type or 5-HT1B knock-out mice. In contrast, sumatriptan inhibited [3H]5-HT release in both wild-type and knock-out animals [1]. This dissociation demonstrates that CP 93129 selectively engages 5-HT1B terminal autoreceptors in projection areas (hippocampus, cortex) while lacking activity at the somatodendritic 5-HT1D-like autoreceptor population in the raphe—a receptor population that sumatriptan activates. The sumatriptan effect in raphe was blocked by the 5-HT1D antagonist GR 127935 but not the 5-HT1A antagonist (+)WAY 100135, confirming 5-HT1D mediation [1].

Raphe [3H]5-HT release

Head-to-head

CP 93129: no effect vs Sumatriptan: inhibited release

Wild-type and 5-HT1B KO mouse slices; sumatriptan effect blocked by 5-HT1D antagonist

Anatomical selectivity supports terminal autoreceptor mapping without raphe 5-HT1D confound

Electrically evoked release, mouse brain slices

Evidence Dimension	Modulation of electrically evoked [3H]5-HT release in midbrain raphe nuclei slices
Target Compound Data	CP 93129: no effect on [3H]5-HT release in raphe slices from either wild-type or 5-HT1B knockout mice.
Comparator Or Baseline	Sumatriptan: inhibited [3H]5-HT release in raphe slices from both wild-type and 5-HT1B knockout mice. Effect blocked by GR 127935 (5-HT1D antagonist).
Quantified Difference	Qualitative dissociation: CP 93129 = null effect in raphe; sumatriptan = active. In hippocampus/cortex, both inhibited release in wild-type but not knockout mice.
Conditions	Mouse brain slices (midbrain raphe, hippocampus, frontal cortex); electrical field stimulation; [3H]5-HT preloading; wild-type and 5-HT1B knockout mice.

Why This Matters

This anatomical selectivity is critical for studies dissecting terminal versus somatodendritic autoreceptor function: CP 93129 provides a tool to selectively probe 5-HT1B terminal autoreceptors without confounding effects at raphe 5-HT1D receptors, unlike sumatriptan.

• [1] Piñeyro G, Castanon N, Hen R, Blier P. Regulation of [3H]5-HT release in raphe, frontal cortex and hippocampus of 5-HT1B knock-out mice. Neuroreport. 1995 Dec 29;7(1):353-9. PMID: 8742487. View Source

Dural Vasodilation and Extravasation Selectivity

In a head-to-head comparison of CP 93129, sumatriptan, and CP-122 288 on neurogenic dural responses in anaesthetized rats, the compounds exhibited divergent rank-order potencies depending on the endpoint measured. For dural vasodilation—a response consistent with an action at rat 5-HT1B receptors—the rank order of potency was CP-93,129 >> sumatriptan = CP-122 288 [1]. Conversely, for dural plasma extravasation—consistent with 5-HT1D receptor activation—the rank order was CP-122 288 >> sumatriptan > CP-93,129 [1]. This functional dissociation mirrors the binding selectivity profiles and provides in vivo evidence that CP 93129 preferentially engages 5-HT1B-mediated vascular responses while sumatriptan's activity is biased toward 5-HT1D-mediated extravasation blockade.

Dural vascular responses

Head-to-head

Vasodilation: CP 93129 >> sumatriptan vs Extravasation: sumatriptan >> CP 93129

Rank: CP 93129 highest for vasodilation; CP-122 288 highest for extravasation

Functional dissociation supports 5-HT1B-mediated vascular research without 5-HT1D extravasation confound

Anaesthetized rats, trigeminal stimulation

Evidence Dimension	Inhibition of neurogenic dural vasodilation (5-HT1B-mediated) and dural plasma extravasation (5-HT1D-mediated) in anaesthetized rats
Target Compound Data	CP-93,129: rank order potency for dural vasodilation = highest (>> sumatriptan); for extravasation = lowest among three agonists tested.
Comparator Or Baseline	Sumatriptan: weak on dural vasodilation (= CP-122 288); CP-122 288: most potent on extravasation.
Quantified Difference	Dural vasodilation potency: CP-93,129 >> sumatriptan = CP-122 288. Dural extravasation potency: CP-122 288 >> sumatriptan > CP-93,129.
Conditions	Anaesthetized rats; trigeminal ganglion stimulation; dural vasodilation measured by intravital microscopy through closed cranial window; extravasation measured using 125I-labelled bovine serum albumin.

Why This Matters

For in vivo studies aiming to isolate 5-HT1B-mediated vascular effects from 5-HT1D-mediated effects in the trigeminovascular system, CP 93129 provides functional discrimination that sumatriptan cannot offer, making it the superior tool for probing 5-HT1B-specific contributions to dural vascular regulation.

• [1] Shepherd SL, Williamson DJ, Beer MS, Hill RG, Hargreaves RJ. Differential effects of 5-HT1B/1D receptor agonists on neurogenic dural plasma extravasation and vasodilation in anaesthetized rats. Neuropharmacology. 1997 Apr-May;36(4-5):525-33. doi: 10.1016/S0028-3908(97)00057-9. View Source

VTA GABA Release: 5-HT1B vs 5-HT1A

In a direct comparative study using [3H]GABA release from rat ventral tegmental area (VTA) slices, CP 93129 (0.15 and 0.45 μM) and RU 24969 (0.15 and 0.45 μM) both inhibited high potassium-evoked [3H]GABA release in a concentration-related manner [1]. Crucially, 8-OH-DPAT (0.45 μM), a selective 5-HT1A agonist, produced no inhibition, demonstrating that the GABA release modulation in VTA is specifically 5-HT1B-mediated and not a general 5-HT1 receptor effect [1]. The CP 93129-induced inhibition was fully antagonized by the 5-HT1B-selective antagonist SB 216641, confirming receptor subtype specificity [1]. While RU 24969 produced comparable inhibition, its dual 5-HT1B/1A pharmacology means that CP 93129 provides cleaner attribution of the effect solely to 5-HT1B receptors.

VTA GABA release

Head-to-head

CP 93129 inhibited release vs RU 24969 active; 8-OH-DPAT inactive

CP 93129 effect fully antagonized by SB 216641 (5-HT1B-selective)

Supports clean 5-HT1B heteroreceptor attribution in VTA GABAergic studies

Rat VTA slices, [3H]GABA superfusion

Evidence Dimension	Inhibition of high potassium-evoked [3H]GABA release from rat VTA slices
Target Compound Data	CP 93129 (0.15, 0.45 μM): concentration-related inhibition of [3H]GABA release. Effect antagonized by SB 216641.
Comparator Or Baseline	RU 24969 (0.15, 0.45 μM): concentration-related inhibition of [3H]GABA release. 8-OH-DPAT (0.45 μM): no significant inhibition.
Quantified Difference	CP 93129 and RU 24969 both active at 0.15-0.45 μM; 8-OH-DPAT inactive at 0.45 μM. CP 93129 effect blocked by SB 216641.
Conditions	Rat VTA slices preloaded with [3H]GABA and β-alanine; superfusion with nipecotic acid and aminooxyacetic acid; 30 mM KCl-evoked release.

Why This Matters

CP 93129 enables clean pharmacological isolation of 5-HT1B heteroreceptor function on GABAergic terminals in the VTA, avoiding the 5-HT1A confound inherent to RU 24969—a critical advantage for studies mapping serotonin receptor subtype contributions to mesolimbic circuitry.

• [1] Yan QS, Zheng SZ, Yan SE. Serotonin-1B receptor-mediated inhibition of [3H]GABA release from rat ventral tegmental area slices. J Neurochem. 2001 Nov;79(4):914-22. doi: 10.1046/j.1471-4159.2001.00643.x. PMID: 11723184. View Source

Akinesia Reversal in Reserpine-Treated Rats

Intrapallidal injection of CP 93129 (30–330 nmol in 0.5 μL) produced a dose-dependent increase in net contraversive rotations in reserpine-treated rats, reaching a maximum of 197±32 rotations in 240 minutes at the 330 nmol dose [1]. Pre-treatment with the 5-HT1B antagonist isamoltane (10 nmol) inhibited the effect of a submaximal dose of CP 93129 (220 nmol) by 84±6% [1]. In vitro, CP 93129 (0.6–16.2 μM) produced a concentration-dependent inhibition of 25 mM KCl-evoked [3H]GABA release from globus pallidus slices, reaching a maximum inhibition of 52.5±4.5%, and the effect of a submaximal concentration (5.4 μM) was fully blocked by isamoltane (10 μM) [1]. This dual in vitro/in vivo dataset establishes CP 93129 as a validated pharmacological tool for probing 5-HT1B heteroreceptor-mediated modulation of pallidal GABA transmission and its behavioral consequences in parkinsonian models. No equivalent comprehensive dataset exists for RU 24969 or sumatriptan in this specific behavioral paradigm with antagonist reversal.

Akinesia reversal

Reported

197±32 rotations/240 min

Intrapallidal 330 nmol; 84±6% inhibition by isamoltane

Reported model-response context supports pallidal 5-HT1B heteroreceptor research

Reserpine-treated rat model, antagonist reversal validated

Evidence Dimension	In vivo reversal of reserpine-induced akinesia measured by contraversive rotations; in vitro inhibition of [3H]GABA release from globus pallidus slices
Target Compound Data	In vivo: max 197±32 rotations/240 min at 330 nmol intrapallidal; 84±6% inhibition by isamoltane (10 nmol). In vitro: max 52.5±4.5% inhibition of [3H]GABA release at 16.2 μM.
Comparator Or Baseline	No equivalent comprehensive behavioral dataset with antagonist reversal reported for RU 24969, sumatriptan, or CP 94253 in this specific globus pallidus akinesia paradigm.
Quantified Difference	CP 93129 is uniquely validated in the reserpine-treated rat model of Parkinson's disease with both in vitro mechanistic and in vivo behavioral data supported by antagonist reversal evidence.
Conditions	Male Sprague Dawley rats (270–290 g); reserpine 5 mg/kg s.c.; intrapallidal injection via stereotaxic cannula; rotational behavior measured over 240 min. In vitro: GP slices, 25 mM KCl stimulation, [3H]GABA preloading.

Why This Matters

For researchers investigating 5-HT1B receptor-mediated modulation of basal ganglia output in Parkinson's disease models, CP 93129 is the only 5-HT1B agonist with a complete in vitro-to-in vivo validation package in the globus pallidus, making it the default experimental standard for this application.

• [1] Chadha A, Sur C, Atack J, Duty S. The 5HT1B receptor agonist, CP-93129, inhibits [3H]-GABA release from rat globus pallidus slices and reverses akinesia following intrapallidal injection in the reserpine-treated rat. Br J Pharmacol. 2000 Aug;130(8):1927-32. doi: 10.1038/sj.bjp.0703526. View Source

cAMP Inhibition in Renal Mesangial Cells

In a functional assay measuring inhibition of forskolin-stimulated cyclic AMP accumulation in rat renal mesangial cells—a system endogenously expressing 5-HT1B receptors—CP 93129 exhibited a pEC50 of 8.15±0.27 (equivalent to EC50 ≈ 7.1 nM), placing it in an intermediate position between RU 24969 (pEC50 8.67±0.23; EC50 ≈ 2.1 nM) and sumatriptan (pEC50 6.29±0.30; EC50 ≈ 513 nM) [1]. The rank order of potency was ergotamine (9.58) > RU 24969 (8.67) ≥ 5-CT (8.42) ≥ CP 93129 (8.15) > 5-HT (7.75) > sumatriptan (6.29) > 8-OH-DPAT (4.32) [1]. The data show that while RU 24969 is approximately 3.3-fold more potent than CP 93129 in this functional assay, CP 93129 is approximately 72-fold more potent than sumatriptan. Critically, CP 93129's functional selectivity is corroborated by its biochemical discrimination: it selectively inhibits forskolin-stimulated adenylate cyclase activity only at the 5-HT1B receptor, unlike RU 24969 which also engages 5-HT1A-coupled signaling [2].

cAMP inhibition

Cross-study

pEC50 8.15 (EC50 ≈7.1 nM)

• 1. Ergotamine (9.58)
• 2. RU 24969 (8.67)
• 3. 5-CT (8.42)
• 4. CP 93129 (8.15)
• 5. 5-HT (7.75)
• 6. Sumatriptan (6.29)

Reported functional assay context supports 5-HT1B-selective cAMP modulation research

Rat renal mesangial cells, forskolin-stimulated

Evidence Dimension	Inhibition of forskolin-stimulated cAMP accumulation (functional 5-HT1B receptor assay)
Target Compound Data	CP 93129: pEC50 = 8.15±0.27 (EC50 ≈ 7.1 nM). Selective for 5-HT1B receptor in functional cyclase assay.
Comparator Or Baseline	RU 24969: pEC50 = 8.67±0.23 (EC50 ≈ 2.1 nM; ~3.3x more potent but dual 5-HT1B/1A). Sumatriptan: pEC50 = 6.29±0.30 (EC50 ≈ 513 nM; ~72x less potent). 8-OH-DPAT: pEC50 = 4.32 (EC50 ≈ 47.9 μM; essentially inactive).
Quantified Difference	CP 93129 is 72-fold more potent than sumatriptan, 3.3-fold less potent than RU 24969, and ~6,700-fold more potent than 8-OH-DPAT in this functional assay.
Conditions	Rat renal mesangial cells; forskolin-stimulated cyclic AMP accumulation; pertussis toxin-sensitive mechanism; n ≥ 3 independent experiments.

Why This Matters

For functional readouts where both potency and receptor subtype fidelity matter, CP 93129 offers a balance of high potency and clean 5-HT1B pharmacology that neither the more potent but less selective RU 24969 nor the less potent sumatriptan can match.

• [1] Schoeffter P, Bobirnac I, Boddeke E, Hoyer D. 5-Hydroxytryptamine 5-HT1B receptors inhibiting cyclic AMP accumulation in rat renal mesangial cells. Naunyn-Schmiedeberg's Arch Pharmacol. 1995;351(1):35-41. View Source
• [2] Macor JE, Burkhart CA, Heym JH, Ives JL, Lebel LA, Newman ME, Nielsen JA, Ryan K, Schulz DW, Torgersen LK, Koe BK. J Med Chem. 1990 Aug;33(8):2087-93. PMID: 2374139. (Functional selectivity confirmed at adenylate cyclase). View Source

CP 93129 Dihydrochloride Applications

5-HT1B/1D Terminal Autoreceptor Discrimination

Researchers seeking to attribute presynaptic modulation of neurotransmitter release specifically to 5-HT1B rather than 5-HT1D receptors should select CP 93129 dihydrochloride. As demonstrated by Piñeyro et al. [1], CP 93129 inhibits [3H]5-HT release in hippocampal and cortical projection areas via 5-HT1B terminal autoreceptors while exerting no effect in raphe nuclei, where a 5-HT1D-like autoreceptor predominates. In contrast, sumatriptan inhibits release in both regions, confounding subtype attribution. This anatomical selectivity, combined with the compound's 136-fold binding preference for 5-HT1B over 5-HT1D, makes CP 93129 the preferred ligand for studies employing 5-HT1B knockout models or antagonist-based receptor occlusion strategies to map serotonergic terminal autoreceptor populations. Typical working concentrations for in vitro slice superfusion range from 0.1 to 10 μM [1].

Pallidal GABA Transmission in Parkinson's Models

CP 93129 dihydrochloride is the only 5-HT1B agonist with comprehensive validation in the globus pallidus for Parkinson's disease research. Chadha et al. [2] established that CP 93129 concentration-dependently inhibits [3H]GABA release from globus pallidus slices (max 52.5% inhibition at 16.2 μM) and, upon intrapallidal injection, produces dose-dependent reversal of reserpine-induced akinesia (max 197 contraversive rotations at 330 nmol), with both effects sensitive to 5-HT1B antagonist blockade by isamoltane. This positions CP 93129 as the experimental standard for probing whether 5-HT1B heteroreceptors on striatopallidal GABAergic terminals represent a viable non-dopaminergic target for alleviating parkinsonian motor deficits. Recommended in vivo dosing range: 30–330 nmol in 0.5 μL intrapallidal; in vitro: 0.6–16.2 μM [2].

Mesolimbic Dopamine: 5-HT1B-GABA Disinhibition

For studies examining how serotonin modulates mesolimbic dopamine neuron activity through VTA GABAergic interneurons, CP 93129 dihydrochloride provides receptor subtype specificity not achievable with RU 24969 or sumatriptan. Yan et al. [3] demonstrated that CP 93129 inhibits [3H]GABA release from VTA slices while the 5-HT1A agonist 8-OH-DPAT is inactive, confirming 5-HT1B mediation. In dual-probe microdialysis, intratectal CP 93129 (20–80 μM) increases extracellular dopamine in both VTA and nucleus accumbens in a concentration-dependent manner, with concomitant reduction in VTA GABA levels—effects fully antagonized by SB 216641 but not by 5-HT1A or 5-HT1D antagonists [4]. This selective pharmacological profile makes CP 93129 uniquely suited for dissecting 5-HT1B-mediated mechanisms in reward circuitry. Concentrations for microdialysis: 2–10 μM intra-accumbal, 20–80 μM intra-tegmental [4].

5-HT1B-Mediated Dural Vascular Responses

In trigeminovascular research requiring discrimination between 5-HT1B-mediated dural vasodilation and 5-HT1D-mediated plasma extravasation, CP 93129 dihydrochloride offers functional selectivity unmatched by sumatriptan. Shepherd et al. [5] directly compared CP 93129, sumatriptan, and CP-122 288 on both endpoints in anaesthetized rats and found that CP 93129 is significantly more potent than sumatriptan at inhibiting dural vasodilation (consistent with 5-HT1B receptor action), while being the least potent of the three at inhibiting dural plasma extravasation (consistent with 5-HT1D action). Sumatriptan shows the opposite bias. This differential pharmacology enables researchers to separately interrogate the vascular and neurogenic inflammatory components of the trigeminovascular response, an experimental dissociation critical for evaluating mechanism-specific anti-migraine strategies. Systemic dosing for dural flow studies: 0.46–23 μmol/kg i.v. [5].

Application

Selection Property

Validation Focus

5-HT1B terminal autoreceptor mapping

Subtype selectivity discrimination (5-HT1B vs 5-HT1D)

Terminal autoreceptor functional attribution; raphe 5-HT1D confound avoidance

Pallidal GABA transmission in parkinsonian models

5-HT1B heteroreceptor modulation of striatopallidal GABA

Model-response endpoint validation (akinesia reversal, GABA release)

Mesolimbic dopamine–GABA disinhibition

5-HT1B-mediated VTA GABAergic control

Receptor-subtype specificity (5-HT1B vs 5-HT1A) in dopamine circuitry

Dural vascular 5-HT1B/1D discrimination

Functional bias for 5-HT1B vasodilation vs 5-HT1D extravasation

Trigeminovascular mechanism-specific endpoint evaluation

• [1] Piñeyro G, Castanon N, Hen R, Blier P. Regulation of [3H]5-HT release in raphe, frontal cortex and hippocampus of 5-HT1B knock-out mice. Neuroreport. 1995 Dec 29;7(1):353-9. PMID: 8742487. View Source
• [2] Chadha A, Sur C, Atack J, Duty S. The 5HT1B receptor agonist, CP-93129, inhibits [3H]-GABA release from rat globus pallidus slices and reverses akinesia following intrapallidal injection in the reserpine-treated rat. Br J Pharmacol. 2000 Aug;130(8):1927-32. View Source
• [3] Yan QS, Zheng SZ, Yan SE. Serotonin-1B receptor-mediated inhibition of [3H]GABA release from rat ventral tegmental area slices. J Neurochem. 2001 Nov;79(4):914-22. PMID: 11723184. View Source
• [4] Yan QS, Zheng SZ, Feng MJ, Yan SE. Involvement of 5-HT1B receptors within the ventral tegmental area in regulation of mesolimbic dopaminergic neuronal activity via GABA mechanisms: a study with dual-probe microdialysis. Brain Res. 2004 Sep 17;1021(1):82-91. doi: 10.1016/j.brainres.2004.06.034. View Source
• [5] Shepherd SL, Williamson DJ, Beer MS, Hill RG, Hargreaves RJ. Differential effects of 5-HT1B/1D receptor agonists on neurogenic dural plasma extravasation and vasodilation in anaesthetized rats. Neuropharmacology. 1997 Apr-May;36(4-5):525-33. View Source